4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}butanoic acid

• IUPAC Name: 4-(4-oxo-2-sulfanylidene-1H-thieno[3,2-d]pyrimidin-3-yl)butanoic acid
• InChI: InChI=1S/C10H10N2O3S2/c13-7(14)2-1-4-12-9(15)8-6(3-5-17-8)11-10(12)16/h3,5H,1-2,4H2,(H,11,16)(H,13,14)
• InChI Key: STTUBSOYXNLENQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=C1NC(=S)N(C2=O)CCCC(=O)O
• Molecular Formula: C10H10N2O3S2
• Molecular Weight: 270.3 g/mol

Description

The compound “4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}butanoic acid” belongs to a class of organic compounds known as thienopyrimidines. Thienopyrimidines are polycyclic aromatic compounds containing a thiophene ring fused to a pyrimidine ring. The thiophene ring is a five-membered aromatic ring with four carbon atoms and one sulfur atom.

Molecular Structure Analysis

The molecular structure of this compound would include a thiophene ring (a five-membered ring with four carbon atoms and one sulfur atom) fused to a pyrimidine ring (a six-membered ring with four carbon atoms and two nitrogen atoms). The compound also contains a butanoic acid group attached to the fused ring system.

Scientific Research Applications

Medicinal Chemistry and Drug Design

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Green Synthesis

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Combinatorial Libraries

• Synthetic Methods : Two main methods exist for their synthesis: acylation of 3-aminorhodanine with acid chlorides and cyclization of acid hydrazides with 2,2’-(carbonothioyldisulfanediyl)diacetic acid. .

Drug Likeness Prediction

• Physicochemical Properties : Researchers have explored the physicochemical properties of derivatives obtained from this compound. .

Antitumor Screening

• Indole Derivatives : A preparative procedure allows the synthesis of 4-[5-(1-R-1H-indol-3-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acids. .